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Compound of Interest

Compound Name: Phenaglycodol

Cat. No.: B1679775 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical compounds is a critical component of laboratory safety and regulatory compliance.

Phenaglycodol, a tranquilizer with sedative properties, requires careful handling and disposal

due to its classification as a controlled substance in various jurisdictions. This guide provides

essential, step-by-step information for the safe and compliant disposal of Phenaglycodol,
ensuring the protection of both laboratory personnel and the environment.

The disposal of Phenaglycodol, like other controlled substances, is primarily governed by

national and local regulations. In the United States, the Drug Enforcement Administration

(DEA) and the Environmental Protection Agency (EPA) are the key regulatory bodies.[1][2][3] A

core principle of controlled substance disposal is the "non-retrievable" standard, meaning the

substance must be rendered unusable.[3][4]

Standard Operating Procedure for Phenaglycodol
Disposal
Given the regulatory landscape, the most recommended and compliant method for the disposal

of expired, unwanted, or unused Phenaglycodol from a laboratory setting is through a DEA-

registered reverse distributor. It is against the law for unauthorized entities to handle or

transport controlled substances.

Step 1: Segregation and Secure Storage
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Immediately segregate any Phenaglycodol designated for disposal from active laboratory

stock to prevent accidental use.

Store the material in a clearly labeled, sealed, and secure location, adhering to the same

security measures as your active controlled substance inventory.

Step 2: Contact a DEA-Registered Reverse Distributor

Identify and contact a reverse distributor that is authorized by the DEA to handle and dispose

of controlled substances.

Your institution's Environmental Health & Safety (EHS) office can typically provide a list of

approved vendors.

Step 3: Documentation

Meticulously document the name, concentration, and quantity of the Phenaglycodol to be

disposed of.

For Schedule I and II substances, a DEA Form 222 is required for the transfer. For Schedule

III-V substances, an invoice is typically used.

A DEA Form 41 should be completed to record the destruction of the controlled substance.

Step 4: Packaging and Transfer

Package the Phenaglycodol for disposal according to the reverse distributor's instructions

and Department of Transportation (DOT) regulations.

The transfer of the substance to the reverse distributor must be witnessed and documented.

Step 5: Record Keeping

Retain all records of the disposal, including transfer documents and the completed DEA

Form 41, for a minimum of two years.

Important Note: It is prohibited to dispose of controlled substances by flushing them down the

drain or mixing them with regular laboratory or municipal trash.
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Regulatory and Safety Data Summary
For easy reference, the following table summarizes key regulatory requirements and safety

information.

Parameter Guideline Source

Primary Regulatory Agencies

Drug Enforcement

Administration (DEA),

Environmental Protection

Agency (EPA)

Disposal Standard
Must be rendered "non-

retrievable"

Recommended Disposal

Method

Transfer to a DEA-registered

reverse distributor

Prohibited Disposal Methods
Sewering (flushing), mixing

with regular trash

Record Keeping Requirement
Minimum of two years for all

disposal records

Personal Protective Equipment

Wear protective gloves, eye

protection, and appropriate lab

attire

Disposal Workflow for Phenaglycodol
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Phenaglycodol in a laboratory setting.
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Phenaglycodol Identified for Disposal
(Expired, Unwanted, Unused)

Segregate and Securely Store
in Designated Area

Contact Environmental Health & Safety (EHS)
or Approved Reverse Distributor

Complete Required Documentation
(e.g., DEA Form 41, Inventory)

Package for Shipment
per Reverse Distributor & DOT Guidelines

Transfer to Reverse Distributor
(Witnessed Event)

Retain All Disposal Records
(Minimum 2 Years)

Disposal Complete

Click to download full resolution via product page

Caption: Phenaglycodol Disposal Workflow in a Laboratory.
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By adhering to these procedures, research professionals can ensure the safe and compliant

disposal of Phenaglycodol, thereby upholding the highest standards of laboratory safety and

environmental responsibility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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